Cas no 2044704-44-9 (N,N-Dimethyl-2-(perfluorophenoxy)ethanamine)

N,N-Dimethyl-2-(perfluorophenoxy)ethanamine is a fluorinated amine compound characterized by its unique perfluorophenoxy and dimethylamino functional groups. This structure imparts high chemical stability, lipophilicity, and resistance to degradation, making it valuable for specialized applications in pharmaceuticals, agrochemicals, and material science. The perfluorinated aromatic moiety enhances its electron-withdrawing properties, which can be leveraged in catalysis or as a building block for fluorinated derivatives. Its dimethylamino group offers nucleophilic reactivity, enabling further functionalization. The compound's fluorine-rich structure also contributes to thermal and oxidative stability, suitable for demanding environments. Researchers may explore its potential in designing surfactants, bioactive molecules, or advanced polymers requiring fluorinated motifs.
N,N-Dimethyl-2-(perfluorophenoxy)ethanamine structure
2044704-44-9 structure
Product Name:N,N-Dimethyl-2-(perfluorophenoxy)ethanamine
CAS No:2044704-44-9
MF:C10H10F5NO
MW:255.184520244598
CID:3040597
PubChem ID:122198509
Update Time:2025-07-02

N,N-Dimethyl-2-(perfluorophenoxy)ethanamine Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-2-(perfluorophenoxy)ethanamine
    • AK545461
    • N,N-dimethyl-2-(2,3,4,5,6-pentafluorophenoxy)ethanamine
    • C10H10F5NO
    • AKOS030524077
    • D83615
    • 2044704-44-9
    • dimethyl[2-(2,3,4,5,6-pentafluorophenoxy)ethyl]amine
    • CS-0162627
    • DS-19210
    • SCHEMBL22831333
    • Inchi: 1S/C10H10F5NO/c1-16(2)3-4-17-10-8(14)6(12)5(11)7(13)9(10)15/h3-4H2,1-2H3
    • InChI Key: ZBONATRDQBOWML-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1OCCN(C)C)F)F)F)F

Computed Properties

  • Exact Mass: 255.06825475g/mol
  • Monoisotopic Mass: 255.06825475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 230.9±40.0 °C at 760 mmHg
  • Flash Point: 93.4±27.3 °C
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

N,N-Dimethyl-2-(perfluorophenoxy)ethanamine Security Information

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